2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: 2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C14H15N3O4/c1-9-3-4-11(21-2)10(7-9)17-6-5-16(8-12(15)18)13(19)14(17)20/h3-7H,8H2,1-2H3,(H2,15,18)
• InChI Key: JDQNRNDXXFQTAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2C=CN(C(=O)C2=O)CC(=O)N
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

2-[4-(2-Methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is also known as MPPA and is a member of the pyrazine family.

Scientific Research Applications

Anticancer Activity

Certain derivatives structurally related to the mentioned compound have been synthesized and tested for their anticancer properties. For instance, derivatives of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide, using methyl 3-methoxy-5-methylbenzoate as a key intermediate, showed appreciable cancer cell growth inhibition against various cancer cell lines. This suggests potential research applications in developing new anticancer agents by modifying the chemical structure to enhance efficacy and selectivity (Al-Sanea et al., 2020).

Antioxidant Activity

Studies on pyrazole-acetamide derivatives have demonstrated significant antioxidant activities. These activities are essential for mitigating oxidative stress-related damage in biological systems, suggesting potential applications in researching neurodegenerative diseases, cancer, and aging (Chkirate et al., 2019).

Antimicrobial Activity

Research on novel thiazole derivatives incorporating pyrazole moiety at specific positions demonstrated significant anti-bacterial and anti-fungal activities. This indicates potential research applications in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Saravanan et al., 2010).

Anti-HIV Activity

Naphthalene derivatives, including those with acetamide groups, have been synthesized and tested for their anti-HIV activity. Some compounds showed potent inhibitory effects on HIV replication in vitro, presenting a promising avenue for research into new treatments for HIV/AIDS (Hamad et al., 2010).

Anticonvulsant Activity

Derivatives of N-(2-hydroxyphenyl)acetamide, including those with additional functional groups, have been explored for their anticonvulsant activities. These studies contribute to the search for new therapeutic agents for treating epilepsy and related neurological disorders (Camerman et al., 2005).

Safety And Hazards

When handling chemical compounds, it’s important to wear personal protective equipment and ensure adequate ventilation. Avoid getting the compound in eyes, on skin, or on clothing. Also, avoid ingestion and inhalation. Hazardous decomposition products may be produced.